Cas no 2228251-10-1 (3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide)

• Product Name: 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide
• CAS No: 2228251-10-1
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 6194459
• PubChem ID: 165680715
• Update Time: 2025-10-30

3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide
• 2228251-10-1
• EN300-1738818

• Inchi： 1S/C12H13N3O2/c1-2-14-12(16)9-5-3-4-8(6-9)10-7-11(13)15-17-10/h3-7H,2H2,1H3,(H2,13,15)(H,14,16)
• InChI Key： PSYVROICZBAYCE-UHFFFAOYSA-N
• SMILES： O1C(=CC(N)=N1)C1=CC=CC(C(NCC)=O)=C1

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide

Professional Introduction to Compound with CAS No. 2228251-10-1 and Product Name: 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide

The compound identified by the CAS number 2228251-10-1 and the product name 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and promising biological activities. The presence of an oxazole ring fused with an amino group and an ethyl-substituted benzamide moiety makes it a versatile scaffold for drug discovery and development.

Recent research in the domain of heterocyclic compounds has highlighted the therapeutic potential of oxazole derivatives. These compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific modification of the 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide structure allows for fine-tuning of its pharmacokinetic and pharmacodynamic properties, making it an attractive candidate for further investigation.

In the context of modern drug design, the incorporation of functional groups such as the amino group and the benzamide moiety enhances the solubility and bioavailability of the compound. These features are critical for ensuring effective delivery to target sites within the body. Additionally, the N-ethyl substitution on the benzamide component contributes to stabilizing the molecule's three-dimensional structure, which is often a key factor in determining its interaction with biological targets.

Current studies have demonstrated that derivatives of 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide exhibit notable activity against various disease-causing agents. For instance, preliminary in vitro experiments have shown that this compound demonstrates inhibitory effects on certain enzymes implicated in cancer progression. The mechanism of action appears to involve interference with key signaling pathways that regulate cell proliferation and survival.

The oxazole ring in this molecule is particularly noteworthy due to its ability to adopt multiple conformations, which can influence its binding affinity to biological targets. This flexibility makes it a valuable component in designing molecules that can interact with proteins in a highly specific manner. Furthermore, the presence of the amino group allows for further derivatization, enabling researchers to explore additional therapeutic applications.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide. Molecular modeling studies have provided insights into how this compound interacts with its intended targets at a molecular level. These simulations have been instrumental in guiding synthetic modifications aimed at optimizing its biological activity. Such high-level computational approaches are becoming increasingly integral to drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of 3-(3-amino-1,2-oxazol-5-yl)-N-ethylbenzamide involves multi-step reactions that showcase the ingenuity of organic synthesis. The construction of the oxazole core is particularly challenging but can be achieved through well-established methodologies such as cyclocondensation reactions. Subsequent functionalization steps allow for the introduction of the necessary substituents while maintaining structural integrity.

The benzamide moiety is another critical component that contributes to the compound's overall properties. Amides are known for their stability under physiological conditions, making them ideal candidates for pharmaceutical applications. The ethyl substitution on the nitrogen atom further enhances this stability while also influencing solubility characteristics.

In conclusion,3-(3-amino-1,2-oxazol-5-ylyl)-N ethylbenzamide (CAS No 2228251 10 1) represents a promising lead compound with significant potential in therapeutic applications. Its unique structural features combined with recent advancements in drug design methodologies make it a compelling candidate for further exploration. As research continues to uncover new biological activities associated with oxazole derivatives, this compound is poised to play an important role in addressing unmet medical needs.